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Compound of Interest

Compound Name: 4-Butoxy-2,3-difluorophenol

Cat. No.: B150618 Get Quote

Technical Data Summary: 4-Butoxy-2,3-
difluorophenol
For Researchers, Scientists, and Drug Development Professionals

This document provides the core physicochemical properties of 4-Butoxy-2,3-difluorophenol,
a fluorinated organic compound of interest in various research and development applications.

The data presented herein is compiled from established chemical information sources.

Core Molecular Information
The fundamental molecular identifiers and properties of 4-Butoxy-2,3-difluorophenol are

summarized in the table below. This information is critical for stoichiometric calculations,

analytical characterization, and material specification.

Identifier Value

Molecular Formula C10H12F2O2[1][2]

Molecular Weight 202.2 g/mol [1]

CAS Number 136239-68-4[1][3]
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The experimental protocols for determining the molecular weight and formula of a compound

like 4-Butoxy-2,3-difluorophenol typically involve a combination of mass spectrometry and

elemental analysis.

Experimental Workflow: Molecular Identity Confirmation
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Caption: Workflow for determining molecular weight and formula.

Mass Spectrometry (MS): This technique measures the mass-to-charge ratio of ionized

molecules. High-resolution mass spectrometry can provide a highly accurate mass

measurement, which is used to deduce the molecular formula.

Elemental Analysis: This method involves combusting the compound and quantifying the

resulting combustion products (carbon dioxide, water, etc.) to determine the percentage

composition of each element (carbon, hydrogen, oxygen). This data is used to calculate the

empirical formula, which is then compared with the molecular formula suggested by mass

spectrometry.

Due to the nature of the inquiry, which focuses on fundamental molecular properties,

information regarding signaling pathways is not applicable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b150618?utm_src=pdf-custom-synthesis
https://www.orionprodutoscientificos.com.br/4-butoxy-23-difluorophenol-package-100mg-laibo-chem
https://www.orionprodutoscientificos.com.br/4-butoxy-23-difluorophenol-package-100mg-laibo-chem
https://www.lookchem.com/ChemicalCatalog_232224_2.htm
https://www.seedior.com/product/detail-295366.html
https://www.benchchem.com/product/b150618#4-butoxy-2-3-difluorophenol-molecular-weight-and-formula
https://www.benchchem.com/product/b150618#4-butoxy-2-3-difluorophenol-molecular-weight-and-formula
https://www.benchchem.com/product/b150618#4-butoxy-2-3-difluorophenol-molecular-weight-and-formula
https://www.benchchem.com/product/b150618#4-butoxy-2-3-difluorophenol-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b150618?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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